Cas no 52178-50-4 (Methyl 3-formylbenzoate)
Methyl 3-formylbenzoate structure
Product Name:Methyl 3-formylbenzoate
CAS No:52178-50-4
MF:C9H8O3
MW:164.158022880554
MDL:MFCD00189379
CID:56167
PubChem ID:639145
Update Time:2025-04-18
Methyl 3-formylbenzoate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 3-formylbenzoate
- 3-carbomethoxybenzaldehyde
- 3-formyl-benzoic acid methyl ester
- 3-methoxycarbonylbenzaldehyde
- m-carbomethoxybenzaldehyde
- methyl 3-methanoylbenzoate
- Methyl benzaldehyde-3-carboxylate
- methyl-3-formylbenzoate
- Isophthalaldehydicacid, methyl ester (6CI,7CI)
- 3-(Methoxycarbonyl)benzaldehyde
- 3-Formylbenzoic acid methyl ester
- m-(Methoxycarbonyl)benzaldehyde
- Methyl3-formylbenzoate
- 52178-50-4
- benzoic acid, 3-formyl-, methyl ester
- A828956
- EN300-106923
- BCP16016
- SY004534
- AS-8196
- CS-W002489
- m-methoxycarbonylbenzaldehyde
- AKOS005265048
- 3-methoxycarbonyl-benzaldehyde
- SCHEMBL47068
- methyl m-formylbenzoate
- UVSBCUAQEZINCQ-UHFFFAOYSA-N
- AM20060653
- Z1255415803
- FT-0600580
- 5-(Carbobenzoxyamino)valericAcid
- InChI=1/C9H8O3/c1-12-9(11)8-4-2-3-7(5-8)6-10/h2-6H,1H
- Methyl 3-formylbenzoate, >=98.0% (GC)
- MFCD00189379
- DTXSID70348623
- DB-052085
- DTXCID60299695
-
- MDL： MFCD00189379
- Inchi： 1S/C9H8O3/c1-12-9(11)8-4-2-3-7(5-8)6-10/h2-6H,1H3
- InChI Key： UVSBCUAQEZINCQ-UHFFFAOYSA-N
- SMILES： O(C)C(C1C=CC=C(C=O)C=1)=O
Computed Properties
- Exact Mass: 164.04700
- Monoisotopic Mass: 164.047344
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 177
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: nothing
- Topological Polar Surface Area: 43.4
Experimental Properties
- Color/Form: powder
- Density: 1.2±0.1 g/cm3
- Melting Point: 48-52 °C
- Boiling Point: 272.8°C at 760 mmHg
- Flash Point: 118.2℃
- Refractive Index: 1.557
- PSA: 43.37000
- LogP: 1.28570
- Solubility: Not determined
- Vapor Pressure: 0.0±0.6 mmHg at 25°C
Methyl 3-formylbenzoate Security Information
-
Symbol:
- Signal Word：Warning
- Hazard Statement： H302
- Warning Statement： P264; P270; P301+P312; P330; P501
- Hazardous Material transportation number：NONH for all modes of transport
- WGK Germany：3
- Hazard Category Code： 22
- Safety Instruction： 36/37/39-26
- FLUKA BRAND F CODES：10
-
Hazardous Material Identification：
- Storage Condition：Inert atmosphere,2-8°C
- Risk Phrases：R22
- Safety Term：S26;S37/39
Methyl 3-formylbenzoate Customs Data
- HS CODE：2918300090
- Customs Data：
China Customs Code:
2918300090Overview:
2918300090 Other aldehydes or ketones without other oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2918300090 other carboxylic acids with aldehyde or ketone function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%
Methyl 3-formylbenzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM157831-10g |
Methyl 3-formylbenzoate |
52178-50-4 | 95+% | 10g |
$127 | 2021-06-17 | |
| Chemenu | CM157831-25g |
Methyl 3-formylbenzoate |
52178-50-4 | 95+% | 25g |
$279 | 2021-06-17 | |
| Chemenu | CM157831-100g |
Methyl 3-formylbenzoate |
52178-50-4 | 95+% | 100g |
$879 | 2021-06-17 | |
| Alichem | A015013530-250mg |
Methyl 3-formylbenzoate |
52178-50-4 | 97% | 250mg |
$480.00 | 2023-09-01 | |
| Alichem | A015013530-500mg |
Methyl 3-formylbenzoate |
52178-50-4 | 97% | 500mg |
$782.40 | 2023-09-01 | |
| Alichem | A015013530-1g |
Methyl 3-formylbenzoate |
52178-50-4 | 97% | 1g |
$1460.20 | 2023-09-01 | |
| abcr | AB469339-1 g |
Methyl 3-formylbenzoate, min. 95%; . |
52178-50-4 | 1g |
€72.30 | 2023-01-20 | ||
| abcr | AB469339-5 g |
Methyl 3-formylbenzoate, min. 95%; . |
52178-50-4 | 5g |
€93.30 | 2023-01-20 | ||
| abcr | AB469339-10 g |
Methyl 3-formylbenzoate, min. 95%; . |
52178-50-4 | 10g |
€133.50 | 2023-01-20 | ||
| abcr | AB469339-25 g |
Methyl 3-formylbenzoate, min. 95%; . |
52178-50-4 | 25g |
€254.30 | 2023-01-20 |
Methyl 3-formylbenzoate Related Literature
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Matthijs J. van Haren,Rebecca Taig,Jilles Kuppens,Javier Sastre Tora?o,Ed E. Moret,Richard B. Parsons,Davide Sartini,Monica Emanuelli,Nathaniel I. Martin Org. Biomol. Chem. 2017 15 6656
-
Tadashi Ema,Norichika Ura,Katsuya Eguchi,Yuhei Ise,Takashi Sakai Chem. Commun. 2011 47 6090
-
Sitthichok Kasemthaveechok,Bruno Fabre,Gabriel Loget,Rafael Gramage-Doria Catal. Sci. Technol. 2019 9 1301
-
Yasuhide Inokuma,Atsuhiro Osuka Chem. Commun. 2007 2938
-
George A. Kraus,Gerald R. Pollock III,Christie L. Beck,Kyle Palmer,Arthur H. Winter RSC Adv. 2013 3 12721
52178-50-4 (Methyl 3-formylbenzoate) Related Products
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- 1571-08-0(Methyl 4-formylbenzoate)
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